Cas no 869947-41-1 (7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid)

7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core substituted with a trifluoromethyl group at the 7-position and a carboxylic acid moiety at the 3-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the carboxylic acid functionality allows for further derivatization or coordination in metal-organic frameworks. Its rigid fused-ring system contributes to high binding affinity in target interactions, particularly in the development of kinase inhibitors or bioactive molecules. The compound’s well-defined reactivity profile supports its use in selective synthetic transformations.

7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid structure

869947-41-1 structure

Product Name:7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid

CAS No:869947-41-1

MF:C₈H₄F₃N₃O₂

MW:231.131471633911

MDL:MFCD04969250

CID:3059168

PubChem ID:16792807

Update Time:2025-08-10

7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid
- VJNJSFNQOGTRDI-UHFFFAOYSA-N
- AKOS000146727
- SCHEMBL18208300
- CS-0264414
- BBL039906
- EN300-92737
- 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylicacid
- STK349519
- MFCD04969250
- 869947-41-1
- MDL： MFCD04969250
- Inchi： 1S/C8H4F3N3O2/c9-8(10,11)5-1-2-12-6-4(7(15)16)3-13-14(5)6/h1-3H,(H,15,16)
- InChI Key： VJNJSFNQOGTRDI-UHFFFAOYSA-N
- SMILES： FC(C1=CC=NC2=C(C(=O)O)C=NN21)(F)F

Computed Properties

Exact Mass: 231.02556087g/mol
Monoisotopic Mass: 231.02556087g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 67.5Å²

7-(Trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylic acid Pricemore >>

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